Cas no 1823774-69-1 (Tert-butyl 3-(3-(aminomethyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(3-(aminomethyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxylate
• CAS No: 1823774-69-1
• MF: C₁₁H₁₈N₄O₃
• MW: 254.285622119904
• CID: 5041056
• Update Time: 2025-05-20

Tert-butyl 3-(3-(aminomethyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-(aminomethyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxylate
• tert-butyl 3-[3-(aminomethyl)-1,2,4-oxadiazol-5-yl]azetidine-1-carboxylate
• 3-(3-Aminomethyl-[1,2,4]oxadiazol-5-yl)-azetidine-1-carboxylic acid tert-butyl ester
• Tert-butyl 3-(3-(aminomethyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxylate

• Inchi： 1S/C11H18N4O3/c1-11(2,3)17-10(16)15-5-7(6-15)9-13-8(4-12)14-18-9/h7H,4-6,12H2,1-3H3
• InChI Key： AWUQPEMHIGTJIA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C2=NC(CN)=NO2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 312
• XLogP3: -0.2
• Topological Polar Surface Area: 94.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on Tert-butyl 3-(3-(aminomethyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxylate

Introduction to Tert-butyl 3-(3-(aminomethyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxylate (CAS No. 1823774-69-1)

Tert-butyl 3-(3-(aminomethyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxylate is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1823774-69-1, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features, including the presence of a tert-butyl group, an azetidine ring, and an 1,2,4-oxadiazole moiety, make it a versatile scaffold for designing novel therapeutic agents.

The significance of this compound lies in its potential applications in the treatment of various diseases. Recent studies have highlighted the importance of oxadiazole derivatives in medicinal chemistry due to their ability to modulate multiple biological pathways. The 1,2,4-oxadiazole core is particularly noteworthy for its role in enhancing the pharmacological properties of small molecules. This heterocyclic system is known to contribute to binding affinity and metabolic stability, making it an attractive component in drug design.

In particular, the presence of an aminomethyl group in the structure of Tert-butyl 3-(3-(aminomethyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxylate introduces a reactive site that can be utilized for further functionalization. This feature allows for the development of conjugates and derivatives with enhanced specificity and efficacy. The tert-butyl group, on the other hand, provides steric hindrance and improves solubility, which are crucial factors in drug formulation and delivery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies have shown that Tert-butyl 3-(3-(aminomethyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxylate interacts with several key targets involved in inflammation and cancer. These interactions suggest potential therapeutic benefits in conditions where these pathways are dysregulated.

The compound's mechanism of action is still under investigation, but preliminary data indicate that it may exert its effects through multiple mechanisms. For instance, the oxadiazole moiety could interfere with enzyme activity by binding to active sites or allosteric pockets. Additionally, the aminomethyl group might participate in hydrogen bonding interactions with biological targets, further enhancing binding affinity.

One of the most exciting aspects of Tert-butyl 3-(3-(aminomethyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxylate is its potential as a lead compound for drug development. Its unique structural features provide a rich scaffold for medicinal chemists to explore. By modifying various functional groups within the molecule, researchers can fine-tune its pharmacological properties to target specific diseases more effectively.

In conclusion, Tert-butyl 3-(3-(aminomethyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxylate (CAS No. 1823774-69-1) represents a promising candidate for further investigation in pharmaceutical research. Its structural complexity and diverse biological activities make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.